Cas no 219704-05-9 (3-(2,5-dimethylphenyl)piperidine)

• Product Name: 3-(2,5-dimethylphenyl)piperidine
• CAS No: 219704-05-9
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6052332
• PubChem ID: 10797727
• Update Time: 2025-10-05

3-(2,5-dimethylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)piperidine
• Piperidine, 3-(2,5-dimethylphenyl)-
• AKOS006308923
• 219704-05-9
• CS-0281204
• EN300-1851701

• Inchi： 1S/C13H19N/c1-10-5-6-11(2)13(8-10)12-4-3-7-14-9-12/h5-6,8,12,14H,3-4,7,9H2,1-2H3
• InChI Key： HEALJTLYBYMVGC-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=CC(C)=CC=C2C)C1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.950±0.06 g/cm3(Predicted)
• Boiling Point: 301.3±21.0 °C(Predicted)
• pka: 10.16±0.10(Predicted)

Additional information on 3-(2,5-dimethylphenyl)piperidine

Introduction to 3-(2,5-dimethylphenyl)piperidine (CAS No. 219704-05-9)

3-(2,5-dimethylphenyl)piperidine (CAS No. 219704-05-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The chemical structure of 3-(2,5-dimethylphenyl)piperidine consists of a piperidine ring substituted with a 2,5-dimethylphenyl group, which imparts specific pharmacological properties that make it a valuable candidate for further investigation.

The synthesis of 3-(2,5-dimethylphenyl)piperidine involves a series of well-defined chemical reactions that are crucial for ensuring the purity and stability of the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry (2021) described a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of 3-(2,5-dimethylphenyl)piperidine. This method not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing waste and by-products.

In terms of its pharmacological profile, 3-(2,5-dimethylphenyl)piperidine has been extensively studied for its potential as a modulator of various receptors and enzymes. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_1A receptor. A study published in Bioorganic & Medicinal Chemistry Letters (2020) demonstrated that 3-(2,5-dimethylphenyl)piperidine exhibits high affinity and selectivity for the 5-HT_1A receptor, making it a promising lead compound for the development of anxiolytic and antidepressant drugs. The selective modulation of this receptor can help alleviate symptoms associated with anxiety disorders and depression without causing significant side effects.

Beyond its role as a serotonin receptor modulator, 3-(2,5-dimethylphenyl)piperidine has also shown potential in other therapeutic areas. For example, recent studies have explored its effects on dopamine receptors and its potential as an antipsychotic agent. A study published in The Journal of Pharmacology and Experimental Therapeutics (2019) reported that 3-(2,5-dimethylphenyl)piperidine exhibits moderate affinity for dopamine D₂ receptors and may have utility in treating schizophrenia and other psychotic disorders. The compound's ability to modulate both serotonin and dopamine systems suggests that it could be developed into a multifunctional therapeutic agent with broad clinical applications.

The safety profile of 3-(2,5-dimethylphenyl)piperidine is another critical aspect that has been extensively evaluated. Preclinical studies have shown that this compound has low toxicity and good pharmacokinetic properties. A comprehensive toxicity assessment published in Toxicology Letters (2018) indicated that 3-(2,5-dimethylphenyl)piperidine did not exhibit significant cytotoxicity or genotoxicity at therapeutic concentrations. Additionally, the compound demonstrated favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate.

In conclusion, 3-(2,5-dimethylphenyl)piperidine (CAS No. 219704-05-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development into therapeutic agents targeting various neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as a valuable asset in the field of drug discovery.